4-[(2-Methoxyphenyl)(methylsulfonyl)amino]butanoic acid

• IUPAC Name: 4-(2-methoxy-N-methylsulfonylanilino)butanoic acid
• InChI: InChI=1S/C12H17NO5S/c1-18-11-7-4-3-6-10(11)13(19(2,16)17)9-5-8-12(14)15/h3-4,6-7H,5,8-9H2,1-2H3,(H,14,15)
• InChI Key: ZBFWKCHLDXTPKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N(CCCC(=O)O)S(=O)(=O)C
• Molecular Formula: C12H17NO5S
• Molecular Weight: 287.33 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “4-[(2-Methoxyphenyl)(methylsulfonyl)amino]butanoic acid” were not found, related compounds have been synthesized via Schiff bases reduction route. Sodium borohydride (NaBH4), a powerful reducing agent, has been used for the reduction of different functional groups. Secondary amines, which this compound is a type of, are important starting materials for the preparation of compounds such as dithiocarbamates and dyes.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrazoles : Utilizing disulfonic acid imidazolium chloroaluminate as a catalyst, a study by Moosavi‐Zare et al. (2013) explored the synthesis of pyrazoles, a process involving the condensation of aryl aldehydes, demonstrating a green and efficient approach under solvent-free conditions (Moosavi‐Zare et al., 2013).
• Methionine Precursor Functionality : Martín-Venegas et al. (2013) researched DL-2-hydroxy-(4-methylthio)butanoic acid, a dietary methionine source in poultry nutrition, highlighting its role in protecting intestinal epithelial barrier function in an in vitro model (Martín-Venegas et al., 2013).
• Glufosinate Synthesis : Sakakura et al. (1991) described the synthesis of Glufosinate, an important agricultural chemical, using a process involving hydroformylation-amidocarbonylation, demonstrating an efficient synthetic route (Sakakura et al., 1991).

Biochemical Applications

• Peptide Amide Synthesis : Patek and Lebl (1991) explored a novel anchoring linkage for the synthesis of peptide amides, utilizing a derivative of 4-[(2-Methoxyphenyl)(methylsulfonyl)amino]butanoic acid, which is vital for the synthesis of hormones and other peptides (Patek & Lebl, 1991).
• Antimicrobial Activity : Tatar et al. (2016) synthesized a series of acylhydrazones derived from a similar compound, demonstrating significant activity against gram-positive bacteria, highlighting the potential of these derivatives in antimicrobial applications (Tatar et al., 2016).

Environmental and Industrial Applications

• Organic Solvent-Free Processes : Delhaye et al. (2006) developed an organic solvent-free process for the synthesis of 4-(4-hydroxyphenyl)butanoic acid, a key intermediate in pharmaceutical synthesis, emphasizing eco-friendly methods (Delhaye et al., 2006).
• Nanofiltration Membranes : Liu et al. (2012) synthesized novel sulfonated thin-film composite nanofiltration membranes with improved water flux, using sulfonated aromatic diamine monomers derived from this compound, demonstrating its utility in environmental engineering (Liu et al., 2012).